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Compound of Interest

Compound Name: AT7519 Hydrochloride

Cat. No.: B1683947 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent compounds like AT7519 Hydrochloride. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure and efficient research environment. By

offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory

safety and chemical handling information, building deep trust by providing value beyond the

product itself.

AT7519 Hydrochloride is a potent, multi-target inhibitor of cyclin-dependent kinases (CDKs),

making it a valuable tool in cancer research.[1][2] However, its potency necessitates careful

handling to minimize exposure and ensure the integrity of your experiments. This document

outlines the necessary personal protective equipment (PPE), step-by-step handling

procedures, and compliant disposal methods.

Essential Safety and Handling Information
While the safety data sheet (SDS) for AT7519 Hydrochloride may not classify it as hazardous

under the Globally Harmonized System (GHS), it is crucial to treat it as a potentially hazardous

substance.[3][4] General safety precautions include avoiding ingestion, inhalation, and contact

with skin and eyes, and thorough washing after handling.[3]
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Given the potent nature of AT7519 Hydrochloride as a kinase inhibitor, a comprehensive PPE

strategy is crucial to create a barrier between the researcher and the compound.[5][6]

PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated nitrile

gloves.

Provides an extra layer of

protection against potential

contamination. The outer glove

can be removed immediately in

case of a spill.[7]

Body Protection
Disposable, solid-front, back-

closing laboratory gown.

Protects skin and personal

clothing from splashes and

spills.[8]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Shields eyes from accidental

splashes of the compound in

solution.

Respiratory Protection

Generally not required when

handling the solid compound in

a well-ventilated area or a

chemical fume hood. Use a

NIOSH-approved respirator if

there is a risk of aerosolization.

Prevents inhalation of the

powdered compound.

Quantitative Data Summary
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Property Value Solvent/Condition

Solubility ~5 mg/mL Ethanol[3]

~25 mg/mL DMSO[3]

~20 mg/mL Dimethyl formamide[3]

~0.5 mg/mL PBS (pH 7.2)[3]

IC₅₀ (CDK1) 210 nM Cell-free assay[9]

IC₅₀ (CDK2) 47 nM Cell-free assay[9]

IC₅₀ (CDK4) 100 nM Cell-free assay[9]

IC₅₀ (CDK5) 13 nM Cell-free assay[9]

IC₅₀ (CDK9) <10 nM Cell-free assay[9]

Experimental Protocols and Workflows
Adherence to standardized protocols is essential for both safety and experimental

reproducibility.

Preparation of Stock Solutions
Preparation: Perform all weighing and initial dissolution of solid AT7519 Hydrochloride
inside a chemical fume hood to minimize inhalation risk.

Solvent Selection: Choose an appropriate solvent based on the desired stock concentration

and experimental compatibility (see solubility table above). DMSO is a common choice for

creating high-concentration stock solutions.[3]

Dissolution: Add the chosen solvent to the vial containing the pre-weighed AT7519
Hydrochloride. Vortex briefly to ensure complete dissolution.

Storage: Store stock solutions in tightly sealed vials at -20°C or -80°C for long-term stability.

[2] Avoid repeated freeze-thaw cycles by aliquoting the stock solution into smaller, single-use

volumes.
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Experimental Workflow: AT7519 Hydrochloride Handling
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Experimental workflow for handling AT7519 Hydrochloride.
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In Vitro Cell-Based Assay Protocol (Example: Cell
Viability Assay)
This protocol provides a general guideline for assessing the effect of AT7519 Hydrochloride
on cell viability.

Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.[10]

Compound Dilution: Prepare a serial dilution of the AT7519 Hydrochloride stock solution in

the appropriate cell culture medium to achieve the desired final concentrations.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of AT7519 Hydrochloride. Include a vehicle control (medium with

the same concentration of DMSO as the highest drug concentration).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).[9]

Viability Assessment: Measure cell viability using a suitable method, such as an MTT or

CellTiter-Glo assay, following the manufacturer's instructions.[9][10]

Mechanism of Action: Signaling Pathway
AT7519 Hydrochloride exerts its anti-cancer effects by inhibiting multiple cyclin-dependent

kinases (CDKs), which are key regulators of the cell cycle.[9] By blocking the activity of CDKs

such as CDK1, CDK2, CDK4, CDK5, and CDK9, AT7519 disrupts the normal progression of

the cell cycle, leading to cell cycle arrest and, ultimately, apoptosis (programmed cell death).

[10][11]
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AT7519 Hydrochloride Signaling Pathway
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AT7519 Hydrochloride inhibits multiple CDKs, leading to cell cycle arrest and apoptosis.

Disposal Plan
Proper disposal of AT7519 Hydrochloride and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Dispose of all solid waste contaminated with AT7519 Hydrochloride (e.g.,

pipette tips, gloves, gowns, empty vials) in a designated hazardous waste container lined

with a chemically resistant bag.[12]
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Liquid Waste: Collect all liquid waste containing AT7519 Hydrochloride (e.g., unused stock

solutions, cell culture medium from treated plates) in a clearly labeled, leak-proof hazardous

waste container.[4] Do not dispose of this waste down the drain.[13]

Sharps: Any needles or other sharps used in the handling of AT7519 Hydrochloride should

be disposed of in a designated sharps container for hazardous chemical waste.

Disposal Procedure
Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "AT7519 Hydrochloride," and the approximate

concentration and volume.[12]

Storage: Store hazardous waste in a designated, secure satellite accumulation area away

from incompatible materials.[13]

Pickup: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company. Follow all institutional, local, and federal regulations for hazardous waste

disposal.[4]

By implementing these safety and handling procedures, researchers can confidently and

responsibly utilize AT7519 Hydrochloride in their vital work, contributing to advancements in

drug discovery while maintaining a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

